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Compound of Interest

Compound Name: Benzylideneacetone

Cat. No.: B168014

An In-depth Technical Guide to 4-Phenyl-3-buten-2-one

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-phenyl-3-buten-2-one, also known as benzylideneacetone. The information is
intended for researchers, scientists, and professionals in drug development, offering detailed
data, experimental protocols, and visual representations of its chemical characteristics and
synthesis.

Physical and Chemical Properties

4-Phenyl-3-buten-2-one is a pale yellow crystalline solid with a characteristic sweet, floral odor
reminiscent of coumarin.[1][2] It is an organic compound belonging to the class of aromatic
ketones.[2] While both cis and trans isomers are possible for this a,3-unsaturated ketone, only
the trans isomer is typically observed.[3][4]

Table 1: Physical and Chemical Properties of 4-Phenyl-3-buten-2-one
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Property Value Source(s)
Molecular Formula C10H100 [1][5]
Molecular Weight 146.19 g/mol [5]
Melting Point 39-42 °C [11061[7]
Boiling Point 260-262 °C at 760 mmHg [1][6]
Density 1.038 g/cm3 [1][8]
Vapor Pressure 0.01 mmHg at 25 °C [11[7118]
Flash Point 116-123 °C (closed cup) 9]
Refractive Index 1.5836 [1]
Water Solubility '1.3 g/L at 20 °C; practically B[]
insoluble

Freely soluble in ethanol,
o ) ether, benzene, and
Solubility in Organic Solvents ) )
chloroform; sparingly soluble in

petroleum ether.[1][11]

White to yellowish crystalline

Appearance solid.[1][2][6]

Sweet, floral, coumarin-like
odor.[1][2]

Odor

Spectral Data

Spectroscopic data for 4-phenyl-3-buten-2-one is available, providing insights into its molecular
structure. This includes *H NMR, IR, Mass Spectrometry, and UV-Vis spectra.[11][12][13][14]

Experimental Protocols
Synthesis of 4-Phenyl-3-buten-2-one via Claisen-
Schmidt Condensation
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The most common method for preparing 4-phenyl-3-buten-2-one is the Claisen-Schmidt
condensation, which is a type of aldol condensation.[2][3][4]

Materials:

Benzaldehyde

Acetone

10% Sodium Hydroxide (NaOH) solution

Ethanol (for recrystallization)
Procedure:

 In a flask, combine benzaldehyde and acetone.[15] To minimize the formation of the by-
product dibenzylideneacetone, a significant excess of acetone can be used.[16][17]

e Cool the flask in a water bath.[15]

e Slowly add a 10% aqueous solution of sodium hydroxide to the mixture while stirring.[15][16]
[17] The temperature should be maintained to prevent side reactions.

» Continue stirring the reaction mixture at room temperature.[17]
e Upon cooling, the product will crystallize out of the solution.[15]
« Filter the crystals and wash them.

o Recrystallize the crude product from a suitable solvent, such as ethanol, to obtain pure 4-
phenyl-3-buten-2-one.[15]
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Synthesis of 4-Phenyl-3-buten-2-one
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Caption: Claisen-Schmidt condensation for the synthesis of 4-phenyl-3-buten-2-one.

Chemical Reactivity and Applications

4-Phenyl-3-buten-2-one exhibits reactivity characteristic of its functional groups: the carbon-
carbon double bond, the carbonyl group, and the phenyl group.[3][4]

» Addition Reactions: The double bond can undergo addition reactions, such as with bromine.

[3114]

o Condensation Reactions: The methyl group can undergo further condensation with another
molecule of benzaldehyde to form dibenzylideneacetone.[3][4]

» Hydrogenation: The double bond can be selectively hydrogenated to produce benzylacetone
(4-phenyl-2-butanone).[4][18]
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o Cycloaddition Reactions: It can participate in Diels-Alder reactions.[3]

Due to its unique structure, it serves as an important intermediate in organic synthesis for
producing pharmaceuticals, pesticides, and fragrances.[1] It is also used as a flavoring agent in
the food industry and in perfumes.[1][4][5] In the electroplating industry, it can be used as a
brightener.[1][2][8]

Chemical Reactivity of 4-Phenyl-3-buten-2-one
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Caption: Overview of the chemical reactivity of 4-phenyl-3-buten-2-one.

Biological Activity

4-Phenyl-3-buten-2-one has been reported to exhibit biological activity. It acts as an inhibitor of
the enzyme phospholipase A2 (PLA2).[5][7][19][20] This enzyme is involved in inflammatory
processes, and its inhibition is a target for anti-inflammatory drug development. Additionally,
some substituted derivatives of (E)-4-phenyl-3-buten-2-one have shown anti-inflammatory,
antiviral, and antioxidant activities.[16]
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Caption: Inhibition of Phospholipase A2 by 4-phenyl-3-buten-2-one.

Safety and Handling

4-Phenyl-3-buten-2-one is irritating to the eyes, respiratory system, and skin.[1][8] It may also
cause sensitization by skin contact.[1] Appropriate personal protective equipment, such as
gloves, eye protection, and respiratory protection, should be used when handling this
compound.[1] It is a combustible solid.

This document is intended for informational purposes for a technical audience and does not
constitute a comprehensive safety guide. Always refer to the Safety Data Sheet (SDS) for
complete safety and handling information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of 4-phenyl-3-buten-2-
one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b168014#physical-and-chemical-properties-of-4-
phenyl-3-buten-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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